Cas no 2411284-13-2 (N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide)

• Product Name: N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide
• CAS No: 2411284-13-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5764968
• PubChem ID: 165767445
• Update Time: 2025-10-17

N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide
• EN300-7560651
• Z3687600958
• 2411284-13-2

• Inchi： 1S/C13H15NO3/c15-13(12-8-17-12)14-10-5-3-7-16-11-6-2-1-4-9(10)11/h1-2,4,6,10,12H,3,5,7-8H2,(H,14,15)
• InChI Key： NQSTVQJIDXAPCN-UHFFFAOYSA-N
• SMILES： O1CC1C(NC1C2C=CC=CC=2OCCC1)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Additional information on N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide

N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide: A Promising Compound in Medicinal Chemistry

N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide (CAS No. 2411284-13-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxepin derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The benzoxepin core of this compound is a seven-membered ring containing an oxygen atom and a benzene ring. This structure provides a rigid scaffold that can be functionalized with various substituents to modulate its biological activity. The oxirane moiety, a three-membered cyclic ether, adds further complexity and reactivity to the molecule. The combination of these structural elements makes N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide a versatile candidate for drug development.

Recent studies have explored the potential of N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide is in neuroprotection. Research has shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide has also been investigated for its analgesic effects. Preclinical studies have demonstrated that this compound can reduce pain sensitivity in animal models of chronic pain. The mechanism underlying its analgesic activity is not yet fully understood but may involve modulation of nociceptive pathways in the central nervous system.

The pharmacokinetic profile of N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide has been studied to assess its suitability for clinical use. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life in plasma, which are desirable characteristics for a potential therapeutic agent.

To further evaluate the safety and efficacy of N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide, several preclinical studies have been conducted. These studies have shown that the compound is well tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, more extensive toxicological studies are needed to fully assess its safety profile before it can be advanced to clinical trials.

In conclusion, N-(2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide (CAS No. 2411284-13-2) represents a promising lead compound in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research aims to optimize its pharmacological properties and evaluate its potential as a safe and effective treatment for various diseases.